Cas no 102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile structure

102996-37-2 structure

Product Name:1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile

CAS No:102996-37-2

MF:C₁₀H₅BrClN₃

MW:282.523799657822

CID:94850

PubChem ID:13537976

Update Time:2025-04-18

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
- 1-(4-bromophenyl)-5-chloropyrazole-4-carbonitrile
- SCHEMBL10854512
- FT-0764177
- DTXSID60543226
- AKOS015899759
- A1838
- 102996-37-2
- Inchi： 1S/C10H5BrClN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key： VUCAYZBSNOAXSW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=C(C#N)C=N1)Cl

Computed Properties

Exact Mass: 280.93565
Monoisotopic Mass: 280.93554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.65
PSA: 41.61

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188738-1g	1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$464	2021-08-05
Chemenu	CM188738-1g	1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$441	2023-02-03
Alichem	A049003281-1g	1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$437.09	2023-09-04
Ambeed	A444717-1g	1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95+%	1g	$397.0	2024-04-26

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Related Literature

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2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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